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Compound of Interest

Compound Name: Direct Blue 86

Cat. No.: B15554617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sources,

technical specifications, and key research applications of Direct Blue 86 (C.I. 74180; CAS No.

1330-38-7). This document is intended to serve as a valuable resource for researchers utilizing

this versatile dye in their laboratory workflows.

Overview of Direct Blue 86
Direct Blue 86 is a copper phthalocyanine-based anionic dye widely used in various industrial

and research applications. In the life sciences, it is particularly recognized for its utility as a

histological stain for the visualization of specific biological structures, most notably myelin

sheaths, collagen, and amyloid deposits.[1] Its vibrant blue color and strong affinity for these

components make it a valuable tool in neuroscience, pathology, and connective tissue

research. The molecular formula for Direct Blue 86 is C₃₂H₁₄CuN₈Na₂O₆S₂.

Commercial Sources for Research-Grade Direct
Blue 86
A variety of chemical suppliers offer Direct Blue 86 for research purposes. When selecting a

supplier, it is crucial to consider the purity and quality of the dye to ensure reproducible and

reliable experimental results. The following table summarizes some of the key commercial

sources for research-grade Direct Blue 86.
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Supplier Purity/Grade
Available
Quantities

Additional
Information

Alfa Chemistry Research Grade Inquire for details

Provides the dye for

various research and

industrial applications.

BenchChem High Purity Inquire for details

Offers research-grade

dye suitable for

histological and

biomedical research.

BOC Sciences Research Grade Inquire for details

Supplies the dye for

life sciences, biotech,

and pharmaceutical

industries.

Dayang Chem

(Hangzhou) Co.,Ltd.

Industrial and

Research

Gram to bulk

quantities

A manufacturer and

supplier with

laboratory and

manufacturing bases.

Finetech Industry

Limited
High Quality

Various pack sizes,

custom synthesis, and

bulk quantities

Provides MSDS and

COA documentation.

MedChemExpress ≥98.0%
100 mg, 500 mg, 1 g,

5 g

Marketed as a myelin-

sheath stain.

SD International High Purity Inquire for details

A manufacturer and

exporter meeting

international industry

standards.[2]

Tokyo Chemical

Industry (TCI)
Research Grade 25 g, 100 g

Provides detailed

specifications and

analytical data.

Technical Specifications
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The quality of Direct Blue 86 can vary between suppliers. Researchers should always refer to

the supplier-specific Certificate of Analysis (CoA) and Technical Data Sheet (TDS) for the most

accurate information. The following tables provide a summary of typical quantitative data for

research-grade Direct Blue 86.

Table 3.1: Physical and Chemical Properties
Property Value Reference

CAS Number 1330-38-7

Molecular Formula C₃₂H₁₄CuN₈Na₂O₆S₂

Molecular Weight 780.17 g/mol

Appearance Dark blue to purple powder

Solubility in Water Soluble

pH (1% solution) 6.0 - 8.0

Table 3.2: Quality Control Parameters
Parameter Specification Reference

Purity (Dye Content) ≥98%

Moisture Content ≤5.0%

Insoluble Matter ≤1.0%

Heavy Metals (as Pb)
Varies by supplier (refer to

CoA)

Experimental Protocols
Direct Blue 86 is a valuable tool for histological staining. Below are generalized protocols for

its use in staining myelin sheaths, collagen, and amyloid deposits. It is important to note that

these protocols may require optimization based on the specific tissue type, fixation method,

and desired staining intensity.

Myelin Sheath Staining
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This protocol provides a general guideline for staining myelin sheaths in paraffin-embedded

tissue sections.

Materials:

Direct Blue 86 solution (e.g., 0.1% w/v in a suitable solvent)

Deparaffinization reagents (Xylene, graded alcohols)

Differentiating solution (e.g., lithium carbonate solution)

Counterstain (e.g., Nuclear Fast Red)

Mounting medium

Procedure:

Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to distilled water.

Staining: Immerse slides in the Direct Blue 86 staining solution at an elevated temperature

(e.g., 56-60°C) for a specified duration (e.g., 2-4 hours or overnight).

Differentiation: Briefly rinse in 95% ethanol and then differentiate in a lithium carbonate

solution until the gray matter is colorless and the white matter (myelin) remains blue.

Washing: Wash thoroughly in distilled water.

Counterstaining: If desired, counterstain with a suitable nuclear stain like Nuclear Fast Red.

Dehydration and Mounting: Dehydrate the sections through graded alcohols, clear in xylene,

and mount with a permanent mounting medium.

Expected Results: Myelin sheaths will be stained a vibrant blue, while cell nuclei will appear red

(if counterstained).

Collagen Staining
This protocol outlines a general method for staining collagen fibers in tissue sections.
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Materials:

Direct Blue 86 solution (e.g., 0.1% w/v in picric acid solution)

Weigert's iron hematoxylin

Acidic differentiation solution

Mounting medium

Procedure:

Deparaffinization and Rehydration: As described in the myelin staining protocol.

Nuclear Staining: Stain with Weigert's iron hematoxylin to stain the cell nuclei.

Washing: Wash well in running tap water.

Collagen Staining: Immerse slides in the Direct Blue 86 solution for a sufficient time to stain

the collagen fibers (e.g., 1 hour).

Washing: Rinse briefly in an acidic solution to differentiate and then wash in distilled water.

Dehydration and Mounting: Dehydrate, clear, and mount as previously described.

Expected Results: Collagen fibers will be stained blue, and nuclei will be black.

Amyloid Deposit Staining
This protocol provides a general approach for the detection of amyloid plaques.

Materials:

Alkaline Direct Blue 86 solution

Hematoxylin solution

Differentiating solution
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Mounting medium

Procedure:

Deparaffinization and Rehydration: As previously described.

Nuclear Staining: Stain with a hematoxylin solution.

Washing: Wash in distilled water.

Amyloid Staining: Stain in an alkaline Direct Blue 86 solution for an extended period (e.g., 1-

2 hours).

Differentiation: Differentiate to reduce background staining.

Washing: Wash thoroughly in distilled water.

Dehydration and Mounting: Dehydrate, clear, and mount.

Expected Results: Amyloid deposits will appear blue.

Visualizations
General Histological Staining Workflow
The following diagram illustrates a typical workflow for using Direct Blue 86 in histological

staining.
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General Workflow for Histological Staining with Direct Blue 86
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A generalized workflow for histological staining using Direct Blue 86.
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As research on Direct Blue 86 and its applications continues to evolve, it is recommended to

consult the latest scientific literature for novel protocols and findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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